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Compound of Interest

Compound Name: Ido1-IN-14

Cat. No.: B15145173

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the early preclinical data available
for Ido1-IN-14, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). The information is
based on publicly available data from chemical suppliers. Efforts to locate the primary research
publication for "Ido1-IN-14," also referred to as "compound 4a," did not yield a definitive
source. Consequently, the experimental protocols detailed herein are representative of
standard methodologies employed in the evaluation of IDO1 inhibitors and may not reflect the
exact procedures used for the generation of the Ido1-IN-14 data.

Core Data Presentation

The primary inhibitory activity of Ido1-IN-14 has been characterized in both enzymatic and
cellular assays. The key quantitative metrics are summarized below for direct comparison.
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Parameter Value

Description

IC50 396.9 nM

The half maximal inhibitory
concentration against the IDO1
enzyme, indicating the potency
of the compound in a

biochemical assay.

EC50 3393 nM

The half maximal effective
concentration in a cellular
assay using Hela cells,

reflecting the compound's

activity in a biological system.

Signaling Pathway and Experimental Workflow

To contextualize the action of Ido1-IN-14, the canonical IDOL1 signaling pathway is illustrated

below, followed by a typical experimental workflow for the evaluation of an IDO1 inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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